Tin(ii)arsenate

• Molecular Formula: As2O8Sn3
• Molecular Weight: 634.0 g/mol
• InChI: InChI=1S/2AsH3O4.3Sn/c2*2-1(3,4)5;;;/h2*(H3,2,3,4,5);;;/q;;3*+2/p-6
• InChIKey: DEWDUEHRPQUMEF-UHFFFAOYSA-H

Tin(II) Arsenate – Identity & Baseline Properties

Tin(II) arsenate (stannous arsenate, CAS 15476-59-2) is an inorganic salt composed of Sn²⁺ cations and AsO₄³⁻ anions in a 3:2 stoichiometric ratio, yielding the formula Sn₃(AsO₄)₂ and a molecular weight of 633.97 g/mol [1]. It belongs to the broader class of sparingly soluble metal arsenates. Thermodynamic redeterminations show that Sn₃(AsO₄)₂ possesses an extremely low standard-state solubility product (Ksp°), making it the least soluble metal arsenate among those commonly studied [2]. This compound does not form stable ion-pairs with HAsO₄²⁻ in solution, a behavior that distinguishes it from Fe(III), Co(II), Zn(II), and several other metal arsenate systems [2].

Solubility Extremely low solubility supports long-term arsenic immobilization studies

Speciation No ion-pair formation enables simplified speciation modeling

Ion Exchange High acid-stable lanthanide affinity for ion-exchange research

• [1] iChemistry.cn. Arsenic acid (H3AsO4), tin(2+) salt (2:3) (8CI,9CI). CAS 15476-59-2, Molecular Formula As2O8Sn3, Molecular Weight 633.97. View Source
• [2] Lee, J. S.; Nriagu, J. O. Stability constants for metal arsenates. Environmental Chemistry 2007, 4 (2), 123–133. DOI: 10.1071/EN06070. View Source

Non-Interchangeability of Tin(II) Arsenate

Metal arsenates are not interchangeable, because their solubility, ion-pair formation tendencies, and ion-exchange selectivities vary by orders of magnitude. Tin(II) arsenate occupies an extreme position in the arsenate solubility spectrum: its Ksp° is 4–20 orders of magnitude lower than that of FeAsO₄, PbHAsO₄, or Zn₃(AsO₄)₂ [1]. Furthermore, Sn²⁺ is among the few divalent metal ions that do not form stable solution complexes with HAsO₄²⁻, whereas Fe³⁺, Co²⁺, and Zn²⁺ form complexes with measurable association constants [1]. Substituting another arsenate for Sn₃(AsO₄)₂ in any process that depends on minimal arsenic release, maximum precipitation efficiency, or specific ion-exchange selectivity will therefore alter performance in a quantifiable and predictable manner.

Solubility orders of magnitude differ

Substituting another metal arsenate may alter arsenic release by up to 27 orders of magnitude in solubility, changing immobilization performance.

Ion-pair formation differs

Fe³⁺, Co²⁺, Zn²⁺ form complexes with HAsO₄²⁻, while Sn²⁺ does not; speciation models cannot be directly transferred.

Ion-exchange selectivity varies

Lanthanide Kd values are matrix-specific; organic resins or other inorganic exchangers may show different acid-stable performance.

• [1] Lee, J. S.; Nriagu, J. O. Stability constants for metal arsenates. Environmental Chemistry 2007, 4 (2), 123–133. DOI: 10.1071/EN06070. View Source

Head-to-Head Differentiation Evidence

Lowest Solubility Product Among Metal Arsenates

In a systematic redetermination of standard-state solubility products (Ksp°) for 14 metal arsenates, Sn₃(AsO₄)₂ exhibited the lowest Ksp° of 1.48 × 10⁻⁴⁸, making it the least soluble arsenate studied [1]. For comparison, FeAsO₄ has a Ksp° near 5.0 × 10⁻²¹, PbHAsO₄ approximately 1.6 × 10⁻²³, and Zn₃(AsO₄)₂·8H₂O (koettigite) on the order of 10⁻³³ to 10⁻³⁴ [1][2]. The difference of 15–27 orders of magnitude in solubility product translates to tin(II) arsenate being hundreds of millions to quadrillions of times less soluble than the common iron, lead, or zinc analogs under equivalent conditions.

Solubility product

Head-to-head

Ksp° = 1.48 × 10⁻⁴⁸

Supports arsenic immobilization endpoint review

Compared to FeAsO₄ ≈10⁻²¹, PbHAsO₄ ≈10⁻²³; 25 °C, FAAS/IC

Evidence Dimension	Standard-state solubility product (Ksp°)
Target Compound Data	Sn₃(AsO₄)₂: Ksp° = 1.48 × 10⁻⁴⁸
Comparator Or Baseline	FeAsO₄: Ksp° ≈ 5.0 × 10⁻²¹; PbHAsO₄: ≈1.6 × 10⁻²³; Zn₃(AsO₄)₂·8H₂O: ≈10⁻³³ to 10⁻³⁴
Quantified Difference	ΔKsp: 15–27 orders of magnitude lower for Sn₃(AsO₄)₂
Conditions	Isothermal dissolution in arsenic acid solutions at 25 °C; ionic strength corrections applied; saturated solutions analyzed via FAAS and IC

Why This Matters

Extremely low solubility makes tin(II) arsenate uniquely suitable for long-term arsenic immobilization and wastewater polishing, where even parts-per-billion arsenic release from less insoluble arsenates would exceed regulatory limits.

• [1] Lee, J. S.; Nriagu, J. O. Stability constants for metal arsenates. Environmental Chemistry 2007, 4 (2), 123–133. DOI: 10.1071/EN06070. View Source
• [2] Lee, J. S. Metal arsenates in the environment. Ph.D. Dissertation, University of Michigan, 2002. Retrieved from Deep Blue. View Source

Absence of Ion-Pair Formation with Arsenate

In the same study, ion chromatography and solubility modeling demonstrated that Sn²⁺ does not form stable ion-pairs with HAsO₄²⁻ in solution, whereas several other metal ions form complexes with defined association constants [1]. For instance, log K for FeHAsO₄⁺ is 4.88, for CoHAsO₄⁰ is 1.50, and for ZnHAsO₄⁰ is 3.28 [1]. The absence of such complexes for Sn²⁺ means that dissolved tin and arsenate species remain largely independent in solution, simplifying speciation predictions and eliminating the confounding effects of ion-pair formation that complicate the behavior of iron, cobalt, or zinc arsenate systems.

Ion-pair formation

Head-to-head

Sn²⁺: no complex FeHAsO₄⁺ log K 4.88 CoHAsO₄⁰ log K 1.50 ZnHAsO₄⁰ log K 3.28

Simplifies speciation model calibration context

Ion chromatography, 25 °C

Evidence Dimension	Association constant (log K) for MHAsO₄ ion-pair formation
Target Compound Data	Sn²⁺: no stable complex with HAsO₄²⁻
Comparator Or Baseline	FeHAsO₄⁺: log K = 4.88; CoHAsO₄⁰: log K = 1.50; ZnHAsO₄⁰: log K = 3.28
Quantified Difference	Qualitative difference (complex vs. no complex); quantitative contrast of ≥ 1.50 to 4.88 log units for comparators
Conditions	Ion chromatography with conductivity detection; solutions from isothermal dissolution of solid metal arsenates in arsenic acid; 25 °C

Why This Matters

The absence of ion-pairing means that tin(II) arsenate is a cleaner model system for studying arsenate solubility equilibria, and it removes a variable that would otherwise increase apparent solubility and complicate environmental fate modeling.

• [1] Lee, J. S.; Nriagu, J. O. Stability constants for metal arsenates. Environmental Chemistry 2007, 4 (2), 123–133. DOI: 10.1071/EN06070. View Source

Selective Lanthanide Adsorption

Glassy tin arsenate with the composition Sn(HAsO₄)₂·2.7H₂O (a hydrated tin(IV) arsenate closely related to the Sn(II) system) was evaluated for its adsorption of La³⁺, Sm³⁺, Eu³⁺, and Yb³⁺ from HNO₃ solutions at pH 1, 2, and 4 [1]. At pH 4, the distribution coefficients (Kd) exceeded 10⁴ mL/g for all four lanthanides, and separation factors between light (La, Sm) and heavy (Yb) lanthanides reached values indicative of chromatographic utility [1]. In contrast, commercial organic cation-exchange resins under identical acidic conditions typically show Kd values below 10²–10³ mL/g for trivalent lanthanides, representing a 10–100× enhancement for the inorganic tin arsenate matrix [1].

Lanthanide adsorption

Class-level

Kd > 10⁴ mL/g for La, Sm, Eu, Yb at pH 4

Supports lanthanide separation method development

Batch adsorption, HNO₃; 10–100× vs organic resins

Evidence Dimension	Distribution coefficient (Kd) for lanthanide uptake from nitric acid
Target Compound Data	Sn(HAsO₄)₂·2.7H₂O: Kd > 10⁴ mL/g for La³⁺, Sm³⁺, Eu³⁺, Yb³⁺ at pH 4
Comparator Or Baseline	Commercial organic cation-exchange resins: typical Kd ≈ 10²–10³ mL/g for trivalent lanthanides in acid
Quantified Difference	≥ 10–100× higher Kd for glassy tin arsenate
Conditions	Batch adsorption at 25 °C; radiotracers ¹⁴⁰La, ¹⁵³Sm, ¹⁵²mEu, ¹⁷⁵Yb; HNO₃ medium, pH 1–4

Why This Matters

The high acid resistance and strong lanthanide affinity of tin arsenate matrices make them attractive alternatives to organic resins for radionuclide separation and nuclear waste processing, where radiation damage and acid stability are critical.

• [1] Adsorption of some lanthanides on glassy tin arsenate. Journal of Radioanalytical and Nuclear Chemistry 1999, 242 (2), 329–333. DOI: 10.1007/BF02347370. View Source

Application Scenarios for Tin(II) Arsenate

Arsenic Immobilization in Wastewater Treatment

When wastewater streams contain both arsenic and heavy metals, the formation of metal arsenates is a natural sequestration pathway. The Ksp° of Sn₃(AsO₄)₂ at 1.48 × 10⁻⁴⁸ is the lowest among all studied metal arsenates [1]. This extreme insolubility makes tin(II) arsenate the thermodynamically most stable sink for arsenate, capable of reducing dissolved arsenic concentrations to sub-ppb levels, outperforming iron (FeAsO₄, Ksp° ≈ 10⁻²¹) and lead (PbHAsO₄, Ksp° ≈ 10⁻²³) arsenates by many orders of magnitude.

Simplified Speciation Modeling with Tin-Arsenate

Sn²⁺ is one of eight metal ions confirmed not to form stable ion-pairs with HAsO₄²⁻, in contrast to Fe³⁺ (log K = 4.88), Zn²⁺ (log K = 3.28), and Co²⁺ (log K = 1.50) [1]. This property eliminates ion-pair corrections from solubility models, making the Sn(II)–As(V) system a clean experimental platform for calibrating arsenate solubility algorithms and validating geochemical speciation codes without confounding complexation equilibria.

Acid-Resistant Exchanger for Lanthanide Separations

Glassy tin arsenate (Sn(HAsO₄)₂·2.7H₂O) exhibits Kd values exceeding 10⁴ mL/g for La, Sm, Eu, and Yb at pH 4 in HNO₃ [1]. This is 10–100× higher than typical organic resins under acidic conditions, positioning tin arsenate-based exchangers for applications in analytical radiochemistry, spent nuclear fuel reprocessing, and rare-earth element purification where acid stability and radiation resistance are required.

Application

Selection Property

Validation Focus

Arsenic immobilization studies

Reported lowest solubility among metal arsenates

Long-term immobilization endpoint monitoring

Speciation modeling research

Absence of ion-pair formation simplifies speciation

Algorithm calibration and model validation

Lanthanide ion-exchange separation

High acid-stable adsorption coefficients reported

Distribution coefficient validation under acidic conditions

• [1] Lee, J. S.; Nriagu, J. O. Stability constants for metal arsenates. Environmental Chemistry 2007, 4 (2), 123–133. DOI: 10.1071/EN06070. View Source